Cas no 898414-86-3 (2-(methylsulfanyl)-N-6-(propan-2-yl)-1,3-benzothiazol-2-ylbenzamide)

• Product Name: 2-(methylsulfanyl)-N-6-(propan-2-yl)-1,3-benzothiazol-2-ylbenzamide
• CAS No: 898414-86-3
• MF: C₁₈H₁₈N₂OS₂
• MW: 342.478321552277
• CID: 5944117
• PubChem ID: 7266862
• Update Time: 2025-05-23

2-(methylsulfanyl)-N-6-(propan-2-yl)-1,3-benzothiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-(methylsulfanyl)-N-6-(propan-2-yl)-1,3-benzothiazol-2-ylbenzamide
• Benzamide, N-[6-(1-methylethyl)-2-benzothiazolyl]-2-(methylthio)-
• F2553-0409
• 2-methylsulfanyl-N-(6-propan-2-yl-1,3-benzothiazol-2-yl)benzamide
• 898414-86-3
• AKOS024659744
• N-(6-isopropylbenzo[d]thiazol-2-yl)-2-(methylthio)benzamide
• 2-(methylsulfanyl)-N-[6-(propan-2-yl)-1,3-benzothiazol-2-yl]benzamide

• Inchi： 1S/C18H18N2OS2/c1-11(2)12-8-9-14-16(10-12)23-18(19-14)20-17(21)13-6-4-5-7-15(13)22-3/h4-11H,1-3H3,(H,19,20,21)
• InChI Key： NEUUHYODCLGBHS-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=CC=C(C(C)C)C=C2S1)(=O)C1=CC=CC=C1SC

Computed Properties

• Exact Mass: 342.08605555g/mol
• Monoisotopic Mass: 342.08605555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 95.5Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• pka: 8.69±0.70(Predicted)

Additional information on 2-(methylsulfanyl)-N-6-(propan-2-yl)-1,3-benzothiazol-2-ylbenzamide

Compound CAS No. 898414-86-3: 2-(Methylsulfanyl)-N-6-(Propan-2-yl)-1,3-Benzothiazol-2-ylbenzamide

2-(Methylsulfanyl)-N-6-(Propan-2-yl)-1,3-Benzothiazol-2-ylbenzamide, also known by its CAS number 898414-86-3, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzothiazoles, which are well-known for their versatile properties and wide-ranging uses in drug discovery, material science, and analytical chemistry. The structure of this compound is characterized by a benzothiazole ring system substituted with a methylsulfanyl group and a propan-2-yl group, making it a unique derivative with distinct chemical and biological properties.

The synthesis of 2-(Methylsulfanyl)-N-6-(Propan-2-yl)-1,3-Benzothiazol-2-ylbenzamide involves a series of intricate organic reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. Researchers have explored various catalysts and reaction conditions to optimize the synthesis process, ensuring scalability for potential industrial applications.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and dimethylformamide. Its chemical stability under various conditions has been thoroughly investigated, revealing its resistance to thermal degradation and oxidative reactions. These properties make it suitable for use in demanding environments where stability is critical.

The biological activity of 2-(Methylsulfanyl)-N-6-(Propan-2-yl)-1,3-Benzothiazol-2-ylbenzamide has been a focal point of recent studies. Preclinical data indicate that this compound demonstrates potent anti-inflammatory and antioxidant effects, suggesting its potential as a therapeutic agent in the treatment of inflammatory diseases. Additionally, it has shown selective inhibitory activity against certain enzymes associated with neurodegenerative disorders, making it a promising candidate for further drug development.

From an environmental perspective, the ecological impact of this compound has been evaluated through biodegradation studies. Results indicate that it undergoes rapid microbial degradation under aerobic conditions, minimizing its environmental footprint. This attribute aligns with current global efforts to develop sustainable chemical products that are both effective and environmentally friendly.

In conclusion, 2-(Methylsulfanyl)-N-6-(Propan-2-yl)-1,3-Benzothiazol-2-yliBENZAMIDE (CAS No. 898414–86–3) represents a cutting-edge compound with multifaceted applications across various industries. Its unique structure, combined with advanced synthetic techniques and promising biological profiles, positions it as a key player in future innovations within the chemical and pharmaceutical sectors.